Cas no 23127-00-6 (2(1H)-Pyrazinone,6-methyl-3-propyl-)

2(1H)-Pyrazinone,6-methyl-3-propyl- structure
23127-00-6 structure
Product Name:2(1H)-Pyrazinone,6-methyl-3-propyl-
CAS No:23127-00-6
Molecular Formula:C8H12N2O
Molecular Weight:152.19368
CID:251717
PubChem ID:45099389

2(1H)-Pyrazinone,6-methyl-3-propyl- Properties

Names and Identifiers

    • 2(1H)-Pyrazinone,6-methyl-3-propyl-
    • Pyrazinol,6-methyl-3-propyl- (8CI)
    • 5-METHYL-3-PROPYL-PYRAZINOL
    • 23127-00-6
    • 6-Methyl-3-propylpyrazin-2(1H)-one
    • InChIKey: QSILNLWCWWUYRO-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H12N2O/c1-3-4-7-8(11)10-6(2)5-9-7/h5H,3-4H2,1-2H3,(H,10,11)
    • SMILES: CCCC1=NC=C(C)NC1=O

Computed Properties

  • Exact Mass: 152.09506
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 152.094963011g/mol
  • Heavy Atom Count: 11
  • Complexity: 228
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.5
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46

2(1H)-Pyrazinone,6-methyl-3-propyl- Related Literature

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